Cas no 22530-99-0 (2(3H)-Furanone, 4-butyldihydro-)

• Product Name: 2(3H)-Furanone, 4-butyldihydro-
• CAS No: 22530-99-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1413533
• PubChem ID: 12735706
• Update Time: 2025-04-20

2(3H)-Furanone, 4-butyldihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 4-butyldihydro-
• 4-butyloxolan-2-one
• Brivaracetam Impurity 30
• (+/-)-4-butyldihydrofuran-2-one
• DB-167566
• CHEBI:87416
• DTXSID90508489
• WJPRNDJHASWDLE-UHFFFAOYSA-N
• 4-butyldihydrofuran-2(3H)-one
• 4-Butyldihydro-2(3h)-furanone
• SCHEMBL5988542
• Q27159612
• 22530-99-0
• (+/-)4-butyldihydrofuran-2-one
• 4-butyldihydro-2(3h)-fu ranone

• Inchi： 1S/C8H14O2/c1-2-3-4-7-5-8(9)10-6-7/h7H,2-6H2,1H3
• InChI Key： WJPRNDJHASWDLE-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)CCCC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.0 g/cm3
• Melting Point: NA
• Boiling Point: 239.1±0.0 °C at 760 mmHg
• Flash Point: 91.9±0.0 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2(3H)-Furanone, 4-butyldihydro- Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT